Cas no 552-57-8 (Isorhoifolin)

Isorhoifolin structure
Isorhoifolin structure
Product Name:Isorhoifolin
CAS No:552-57-8
MF:C27H30O14
MW:578.518709659576
MDL:MFCD00148889
CID:374902
PubChem ID:9851181
Update Time:2025-04-19

Isorhoifolin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,7-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxyphenyl)-
    • 4H-1-Benzopyran-4-one,7-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2...
    • ISORHOIFOLIN
    • ISORHOIFOLIN(AS)
    • APIGENIN-7-O-RUTINOSIDE
    • APIGENIN-7-RUTINOSIDE
    • Einecs 209-015-9
    • Apigenin 7-O-rutinoside
    • [ "Apigenin 7-O-rutinoside" ]
    • 5-Hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl 6-O-(6-deoxyhexopyranosyl)hexopyranoside
    • 5-Hydroxy-2-(4-hydroxyphenyl)-7-(4,5,6-trihydroxy-3-((4,5,6-trihydroxy-3-methyl(2-oxanyloxy))methyl)(2-oxanyloxy))-4H-chromen-4-one
    • 5-hydroxy-2-(4-hydroxyphenyl)-7-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl)oxymethyl]tetrahydropyran-2-yl]oxy-chromen-4-one
    • 7-((6-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-5-HYDROXY-2-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
    • APIGENIN 7-O-.BETA.-D-GLUCOPYRANOSYL-(6->1)-.ALPHA.-L-RHAMNOPYRANOSIDE
    • 36790-49-5
    • BDBM50524085
    • 5-hydroxy-2-(4-hydroxyphenyl)-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one
    • Isorhoifoline
    • 7-((6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-benzopyran-4-one
    • Apigenin 7-O-beta-rutinoside
    • FLAVONE, 4',5,7-TRIHYDROXY-, 7-.BETA.-RUTINOSIDE
    • 0B66T65281
    • Q27236566
    • HY-N3460
    • 5,7,4'-TRIHYDROXYFLAVONE 7-O-RUTINOSIDE
    • Apigenin 7-.beta.-rutinoside
    • UNII-0B66T65281
    • DTXSID50970527
    • Apigenin 7-rutinoside
    • 5-Hydroxy-2-(4-hydroxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
    • 5-Hydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
    • AS-82865
    • CS-0024296
    • CHEMBL454778
    • 4H-1-BENZOPYRAN-4-ONE, 7-((6-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-5-HYDROXY-2-(4-HYDROXYPHENYL)-
    • APIGENIN-7-O-.BETA.-D-RUTINOSIDE
    • APIGENIN 7-O-.ALPHA.-L-RHAMNOSYL-(1->6)-.BETA.-D-GLUCOPYRANOSIDE
    • APIGENIN 7-O-.ALPHA.-L-RHAMNOPYRANOSYL-(1->6)-.BETA.-D-GLUCOPYRANOSIDE
    • AKOS040760482
    • APIGENIN-7-O-GLUCO(6'-1''') RHAMNOSIDE
    • MFCD00148889
    • 552-57-8
    • AC-35076
    • 4',5,7-Trihydroxyflavone 7-rutinoside
    • 5-hydroxy-2-(4-hydroxyphenyl)-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
    • Apigenin 7-beta-rutinoside
    • 5-hydroxy-2-(4-hydroxyphenyl)-7-[(2S,4R,5S)-3,4,5-trihydroxy-6-[[(2R,4R,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
    • 4H-1-Benzopyran-4-one, 7-((6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-5-hydroxy-2-(4-hydroxyphenyl)-
    • FLAVONE, 4',5,7-TRIHYDROXY-, 7-BETA-RUTINOSIDE
    • APIGENIN 7-O-ALPHA-L-RHAMNOSYL-(1->6)-BETA-D-GLUCOPYRANOSIDE
    • APIGENIN 7-O-ALPHA-L-RHAMNOPYRANOSYL-(1->6)-BETA-D-GLUCOPYRANOSIDE
    • 5-hydroxy-2-(4-hydroxyphenyl)-7-((2S,4R,5S)-3,4,5-trihydroxy-6-(((2R,4R,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
    • APIGENIN 7-O-BETA-D-GLUCOPYRANOSYL-(6->1)-ALPHA-L-RHAMNOPYRANOSIDE
    • 7-((6-O-(6-DEOXY-ALPHA-L-MANNOPYRANOSYL)-BETA-D-GLUCOPYRANOSYL)OXY)-5-HYDROXY-2-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
    • 5-hydroxy-2-(4-hydroxyphenyl)-7-((2S,4S,5S)-3,4,5-trihydroxy-6-(((2R,4S,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
    • 4H-1-Benzopyran-4-one, 7-[[6-O-(6-deoxy-.alpha.-L-mannopyranosyl)-.beta.-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxyphenyl)-
    • 5-hydroxy-2-(4-hydroxyphenyl)-7-[(2S,4S,5S)-3,4,5-trihydroxy-6-[[(2R,4S,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
    • APIGENIN-7-O-BETA-D-RUTINOSIDE
    • Isorhoifolin
    • MDL: MFCD00148889
    • Inchi: 1S/C27H30O14/c1-10-20(31)22(33)24(35)26(38-10)37-9-18-21(32)23(34)25(36)27(41-18)39-13-6-14(29)19-15(30)8-16(40-17(19)7-13)11-2-4-12(28)5-3-11/h2-8,10,18,20-29,31-36H,9H2,1H3/t10-,18+,20-,21+,22+,23-,24+,25+,26+,27+/m0/s1
    • InChI Key: FKIYLTVJPDLUDL-SLNHTJRHSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1=CC(=C2C(C=C(C3C=CC(=CC=3)O)OC2=C1)=O)O

Computed Properties

  • Exact Mass: 578.16400
  • Monoisotopic Mass: 578.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 6
  • Complexity: 939
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 578.5
  • XLogP3: -0.8
  • Topological Polar Surface Area: 225

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.69
  • Melting Point: 270-275°C
  • Boiling Point: 912.7°C at 760 mmHg
  • Flash Point: 304.1°C
  • Refractive Index: 1.726
  • PSA: 228.97000
  • LogP: -1.09830
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

Isorhoifolin Security Information

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